Cas no 1261548-56-4 (3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile)

• Product Name: 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile
• CAS No: 1261548-56-4
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 5000151
• Update Time: 2025-06-12

3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)12-4-2-1-3-11(12)9-5-6-10(8-18)13(19)7-9/h1-7H,19H2
• InChI Key： SXPKSJMIFUZWCV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C#N)=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 4
• Topological Polar Surface Area: 49.8

Additional information on 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile

Research Briefing on 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS: 1261548-56-4)

The compound 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS: 1261548-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the trifluoromethyl group and the biphenyl scaffold, contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for further exploration.

One of the most notable applications of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders. The study reported a significant improvement in inhibitor potency and selectivity when the compound was incorporated into the inhibitor scaffold.

In addition to its role in kinase inhibition, 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile has also shown promise in the field of oncology. Preclinical studies have revealed its ability to modulate the activity of certain oncogenic proteins, leading to the suppression of tumor growth in vitro and in vivo. These findings suggest its potential as a lead compound for the development of new anticancer agents.

The synthesis of 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which could facilitate its broader application in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the development of 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile-based therapeutics. Issues such as off-target effects and pharmacokinetic properties need to be addressed through further structural optimization and in-depth pharmacological studies. Ongoing research is focused on overcoming these hurdles to unlock the full therapeutic potential of this compound.

In conclusion, 3-Amino-2'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS: 1261548-56-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and oncology, coupled with advances in synthetic methodologies, underscore its importance in current drug discovery efforts. Future research should aim to explore its potential in other therapeutic areas and optimize its pharmacological profile for clinical development.